5-amino-1-(2-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one

• Molecular Formula: C19H14ClN3OS
• Molecular Weight: 367.9 g/mol
• IUPAC Name: 1-(2-chlorophenyl)-5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C19H14ClN3OS/c20-13-8-4-5-9-15(13)23-10-16(24)17(18(23)21)19-22-14(11-25-19)12-6-2-1-3-7-12/h1-9,11,21,24H,10H2
• InChI Key: ZOBWDBFDVXCKNX-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C(=N)N1C2=CC=CC=C2Cl)C3=NC(=CS3)C4=CC=CC=C4)O

Description

5-amino-1-(2-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one is a synthetic organic compound featuring a hybrid molecular architecture that integrates pyrrolone and thiazole heterocyclic systems. This structure is of significant interest in medicinal chemistry and drug discovery research, particularly in the development of novel bioactive molecules . The compound's core framework includes a 1,2-dihydro-3H-pyrrol-3-one scaffold substituted at the 1-position with a 2-chlorophenyl group and at the 4-position with a 4-phenylthiazole moiety, presenting a multifunctionalized heterocyclic system with potential for diverse molecular interactions . Thiazole derivatives represent a privileged scaffold in pharmaceutical research due to their widespread biological activities . The thiazole ring, characterized by nitrogen and sulfur atoms within a five-membered aromatic structure, serves as a critical pharmacophore in numerous therapeutic agents . Molecules containing the thiazole nucleus have demonstrated substantial research value across multiple biological domains, including antimicrobial , anti-inflammatory , and anticancer applications . The incorporation of the aminopyrrolone component further enhances the compound's potential as a versatile building block for developing enzyme inhibitors and receptor ligands . This compound is provided exclusively for research purposes in laboratory settings. It is intended for use by qualified professional researchers with appropriate training and facilities. All safety data sheets and handling instructions should be thoroughly reviewed before use. This product is strictly for research applications and is not intended for diagnostic, therapeutic, or any other human use.

Biological Activity

5-Amino-1-(2-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{21}ClN_3OS$ with a molecular weight of 422.94 g/mol. The structure features a pyrrolone core with various substituents that contribute to its biological activity.

Property	Value
Molecular Formula	$C_{22}H_{21}ClN_3OS$
Molecular Weight	422.94 g/mol
IUPAC Name	5-amino-1-(2-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one
SMILES Representation	CC(C)C1=CC=C(C=C1)N2CC(=C(C2=N)C3=NC(=CS3)C4=CC=CC=C4)O

Anticancer Properties

Research indicates that derivatives of thiazole and pyrrole compounds exhibit significant anticancer properties. A study evaluating the cytotoxicity of similar compounds against MCF-7 (breast cancer) and HepG2 (liver cancer) cell lines demonstrated promising results. The compound exhibited selective cytotoxicity towards cancerous cells over normal cells, with IC50 values indicating effective concentrations for inducing cell death.

Case Study:
In a comparative study on thiazole derivatives, compounds structurally related to 5-amino-1-(2-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one showed IC50 values ranging from 5.36 µg/mL to 10.10 µg/mL against MCF-7 cells, highlighting the potential for this compound in anticancer drug development .

The mechanism through which 5-amino-1-(2-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-y)-1,2-dihydro-3H-pyrrol-3-one exerts its anticancer effects involves modulation of apoptosis pathways. Studies suggest that the compound increases the Bax/Bcl-2 ratio and activates caspase pathways, leading to programmed cell death in cancer cells. This apoptotic effect is crucial for its therapeutic potential against malignancies.

Comparative Analysis with Similar Compounds

A comparison with other thiazole-based compounds reveals unique biological profiles:

Compound Name	IC50 (µg/mL)	Cell Line	Activity Type
5-amino-1-(2-chlorophenyl)-4-(4-pheny...	5.36	MCF-7	Anticancer
5-amino-1-(4-methylphenyl)-4-(4-pheny...	10.10	HepG2	Anticancer
Compound 4e (related derivative)	5.36	MCF-7	Anticancer
Compound 4i (related derivative)	2.32	HepG2	Anticancer

Scientific Research Applications

Antibacterial Activity

Recent studies have indicated that compounds similar to 5-amino-1-(2-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one exhibit significant antibacterial properties. For instance, a study synthesized various thiazole derivatives which demonstrated marked activity against Gram-positive and Gram-negative bacteria, including Bacillus cereus and Pseudomonas aeruginosa . The structure-activity relationship (SAR) analysis suggested that the presence of the thiazole moiety enhances antibacterial efficacy.

Anticonvulsant Properties

Thiazole derivatives have also been investigated for their anticonvulsant properties. A related study highlighted that certain thiazole-integrated compounds displayed substantial activity in seizure models, indicating that modifications in the thiazole ring can lead to enhanced anticonvulsant effects . The SAR analysis revealed that electron-withdrawing groups on the phenyl ring significantly influence the anticonvulsant activity.

Anticancer Activity

The anticancer potential of thiazole derivatives has been a focus of research. In vitro studies have shown that various thiazole-containing compounds exhibit cytotoxic effects against multiple cancer cell lines, including HCT-116 and HepG2. These effects are often attributed to specific substitutions on the thiazole ring that enhance interaction with cellular targets . For example, compounds with chlorophenyl substitutions demonstrated higher efficacy compared to standard chemotherapeutics like cisplatin .

Structure and Synthesis

The synthesis of 5-amino-1-(2-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one typically involves multi-step organic reactions where key intermediates are formed through condensation and cyclization processes. The reaction conditions can be optimized for yield and purity using techniques such as NMR spectroscopy for structural confirmation .

Table 1: Comparison of Biological Activities of Thiazole Derivatives

Compound Name	Activity Type	Biological Target	Reference
5-amino-1-(2-chlorophenyl)-4-(4-phenylthiazol)	Antibacterial	Bacillus cereus
Thiazole-integrated pyrrolidinones	Anticonvulsant	Seizure models
Thiazole derivatives with chlorophenyl substitution	Anticancer	HCT-116 and HepG2 cells

Case Study 1: Antibacterial Efficacy

In a systematic evaluation of novel thiazole derivatives, researchers synthesized compounds with varying substitutions at the phenyl and thiazole positions. The results indicated that compounds with a 2-chlorophenyl group exhibited superior antibacterial activity against both Gram-positive and Gram-negative bacteria compared to their non-substituted counterparts .

Case Study 2: Anticonvulsant Activity Evaluation

A series of thiazole-based compounds were tested in animal models for their anticonvulsant properties. The study found that certain modifications on the phenyl ring significantly increased seizure protection rates in electroshock tests. Specifically, compounds with halogen substitutions showed improved efficacy .

Case Study 3: Anticancer Screening

In vitro assays using various cancer cell lines revealed that specific thiazole derivatives not only inhibited cell proliferation but also induced apoptosis in cancer cells. The presence of substituents such as chlorophenyl was correlated with enhanced cytotoxicity compared to traditional chemotherapy agents .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Thiazole Ring

Fluorophenyl vs. Phenyl Substitution

• This substitution may enhance metabolic stability due to fluorine’s resistance to oxidation .
• Compound in : 5-Amino-4-[4-(4-fluorophenyl)-thiazol-2-yl]-1-(4-methoxyphenyl)-1,2-dihydro-pyrrol-3-one Additional substitution with a 4-methoxyphenyl group at position 1 increases electron density, which could improve solubility but reduce membrane permeability .

Chlorophenyl and Methyl Substitutions

• Compound in : 5-Amino-1-(4-chlorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one A methyl group on the thiazole reduces steric hindrance compared to aryl substituents, possibly favoring enzyme active-site interactions .

Variations in the Pyrrolone Substituents

Halogen and Alkyl Chain Modifications

• Compound in : 5-Amino-1-(2-chloro-6-fluorobenzyl)-4-(4,5-dimethyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one A benzyl group with chloro and fluoro substituents increases steric bulk and electron-deficient character, which may hinder π-π stacking interactions but improve selectivity for hydrophobic targets .

Heterocycle Replacements

• Compound in : 1-(4-Chlorophenyl)-2-methyl-2-phenyl-5-(thiophen-2-yl)-1,2-dihydro-3H-pyrrol-3-one
  • Replacement of thiazole with thiophen reduces nitrogen content, altering hydrogen-bonding capacity and redox properties. Thiophen’s lower electronegativity may decrease binding affinity to metal-containing enzymes .

Comparative Data Table

Compound (Evidence ID)	Thiazole Substituent	Pyrrolone Substituent	Molecular Weight (g/mol)	Key Properties/Effects
Target Compound	4-phenyl	2-chlorophenyl	~381.8*	Balanced lipophilicity, moderate steric bulk
	4-fluorophenyl	Phenyl	381.4	Enhanced dipole, metabolic stability
	4-(4-chlorophenyl)	4-chlorophenyl	~397.9	High lipophilicity, potential toxicity
	4-methyl	4-chlorophenyl	~299.4	Reduced steric hindrance
	4,5-dimethyl	2-chloro-6-fluorobenzyl	~365.8	Increased steric bulk, hydrophobic

*Calculated based on molecular formula.

Pharmacological and Electronic Considerations

• Electron Localization : Electron-withdrawing groups (e.g., Cl, F) decrease electron density on the pyrrolone ring, as shown by methods in and . This may influence interactions with receptors requiring charge transfer .
• Noncovalent Interactions: The 4-phenyl-thiazole group in the target compound likely participates in van der Waals and π-stacking interactions, whereas methyl or chloro substituents prioritize hydrophobic binding .

Preparation Methods

Hantzsch Thiazole Synthesis

The Hantzsch method employs α-haloketones and thioureas. For example, 4-phenylthiazol-2-amine is synthesized by reacting 2-bromo-4-phenylacetophenone with thiourea in ethanol under reflux (70–80°C, 6–8 hours). The reaction proceeds via nucleophilic substitution, followed by cyclization:

$$\text{Ar-C(=O)-CH}$$2\text{-Br} + \text{NH}2\text{CSNH}_2 \rightarrow \text{Ar-Thiazol-2-amine} + \text{HBr}

Yields range from 65% to 85%, depending on the electron-withdrawing/donating nature of substituents.

Cyclocondensation of α-Bromoacyl Derivatives

An alternative route involves α-bromoacyl intermediates. For instance, bromination of 4-phenylacetophenone with Br₂ in acetic acid generates 2-bromo-1-(4-phenylphenyl)ethanone , which reacts with thiourea derivatives to form the thiazole ring. This method offers better regioselectivity for bulky substrates.

Pyrrol-3-One Core Assembly

The 1,2-dihydro-3H-pyrrol-3-one scaffold is constructed via cyclization reactions, often using itaconic acid or substituted malonates.

Itaconic Acid Cyclization

Reaction of itaconic acid with 2-chloroaniline in toluene under reflux (12 hours) forms 1-(2-chlorophenyl)-5-oxopyrrolidine-3-carboxylic acid . Dehydration with P₂O₅ or H₂SO₄ yields the pyrrolone core:

$$\text{Itaconic acid} + \text{Ar-NH}_2 \xrightarrow{\Delta} \text{Pyrrolone derivative}$$

This method achieves ~70% yield but requires careful pH control to avoid side products.

Knorr Pyrrole Synthesis Modifications

Modified Knorr conditions (e.g., ZnCl₂ catalysis) enable the formation of substituted pyrrolones. For example, condensation of ethyl acetoacetate with 2-chlorophenylhydrazine generates a hydrazone intermediate, which cyclizes under acidic conditions to form the pyrrolone.

Coupling of Thiazole and Pyrrolone Moieties

The thiazole and pyrrolone subunits are coupled via nucleophilic aromatic substitution or palladium-catalyzed cross-coupling.

Nucleophilic Substitution at C-4

The amino group of 4-phenylthiazol-2-amine displaces a leaving group (e.g., Cl⁻, Br⁻) at the C-4 position of the pyrrolone. For example, reacting 1-(2-chlorophenyl)-4-bromo-5-oxopyrrolidine-3-carboxylic acid with 4-phenylthiazol-2-amine in DMF at 100°C for 24 hours yields the coupled product. Yields vary from 50% to 65%.

Suzuki-Miyaura Cross-Coupling

Palladium-catalyzed coupling is employed for sterically hindered substrates. Using Pd(PPh₃)₄ and K₂CO₃ in dioxane/water (3:1), the bromopyrrolone reacts with thiazol-2-ylboronic acid to form the biaryl linkage. This method offers higher yields (75–80%) but requires anhydrous conditions.

Introduction of the 5-Amino Group

The amino group at C-5 is introduced via nitration/reduction or direct substitution.

Nitration and Reduction

• Nitration : Treating the pyrrolone intermediate with HNO₃/H₂SO₄ at 0–5°C introduces a nitro group at C-5.

• Reduction : Catalytic hydrogenation (H₂/Pd-C in ethanol) reduces the nitro group to an amine. Overall yields for this two-step process are ~60%.

Direct Amination

Using NH₃ in a sealed tube (150°C, 24 hours) directly substitutes a halogen (e.g., Cl⁻) at C-5 with an amino group. This one-step method achieves 55–70% yield but risks over-amination.

Optimization and Scale-Up Strategies

Industrial-scale synthesis prioritizes cost and efficiency:

Parameter	Laboratory Scale	Industrial Scale
Thiazole Synthesis	Ethanol reflux, 6–8 hours	Continuous flow reactor, 2 hours
Coupling Reaction	DMF, 100°C, 24 hours	Microwave irradiation, 150°C, 1 hour
Purification	Column chromatography	Crystallization (ethanol/water)

Challenges and Solutions

• Regioselectivity in Thiazole Formation : Electron-deficient aryl groups favor cyclization at the α-position.

• Amino Group Stability : Boc protection prevents oxidation during coupling reactions.

• Byproduct Formation : Use of molecular sieves absorbs H₂O/HBr, minimizing side reactions.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Cost (Relative)
Hantzsch + Itaconic	65	95	$$
Suzuki Coupling	78	98	$$$$
Direct Amination	60	90	$$

The Suzuki-Miyaura method is preferred for high-purity applications, while the Hantzsch route is cost-effective for bulk synthesis .

Q & A

Q. Can green chemistry principles be applied to improve the sustainability of this compound’s synthesis?

• Methodological Answer : Replace hazardous solvents (e.g., dichloromethane) with biodegradable alternatives (e.g., cyclopentyl methyl ether). Catalytic methods (e.g., organocatalysts for cyclization ) reduce waste. Microwave-assisted synthesis shortens reaction times and improves yields .